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Compound of Interest

Compound Name: NO-30

Cat. No.: B3050570

Nitric oxide is a diatomic molecule and a free radical, making it highly reactive.[1] Its chemical
and physical characteristics are crucial for its biological function and therapeutic application.

Property Value

Molecular Formula NO

Molar Mass 30.006 g/mol [2][3][4]
Appearance Colorless gas|[2][5]

Odor Sharp, sweet[6]

Density (gas) 1.3402 g/L[2][3]

Melting Point -163.6 °C / -262.5 °F / 109.6 K[7]
Boiling Point -151.7 °C/-241.1 °F [ 121.5 K[7]
Solubility in Water 0.0098 g/ 100 mL (at 0 °C)[2][3]
Molecular Shape Linear[2]

Table 2: Chemical Properties and Reactivity of Nitric
Oxide (NO)
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Property Description

Contains an unpaired electron, making it a

Radical Nature ] ] ]
highly reactive free radical.[1]

_ _ Reacts with oxygen to form nitrogen dioxide
Reaction with Oxygen )
(NO2), a toxic brown gas.[1]

In its liquid state, it dimerizes to form dinitrogen

Dimerization o

dioxide (N202).[1]

Readily binds to metal ions, particularly the iron
Coordination Chemistry in heme proteins like hemoglobin and guanylate

cyclase.[1]

Can be both oxidized (to NO*) and reduced (to

Redox Chemistry NO)

Structure of Nitric Oxide (NO)

Nitric oxide is a simple diatomic molecule with a linear structure. The bond between the
nitrogen and oxygen atoms is a double bond with one unpaired electron, which is represented
in its Lewis structure.

Biological Signhaling Pathways of Nitric Oxide

Nitric oxide is a critical signaling molecule involved in a multitude of physiological and
pathological processes.[8] Its effects are primarily mediated through its interaction with soluble
guanylate cyclase (sGC) and through post-translational modifications of proteins, most notably
S-nitrosylation.

The cGMP-Dependent Signaling Pathway

The canonical signaling pathway for nitric oxide involves the activation of soluble guanylate
cyclase (sGC).
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Figure 1: Nitric Oxide (NO) cGMP-Dependent Signaling Pathway.

S-Nitrosoglutathione (GSNO) and Protein S-Nitrosylation

Nitric oxide can also exert its effects through the S-nitrosylation of cysteine residues in proteins.
A major endogenous carrier and donor of NO is S-nitrosoglutathione (GSNO).[9] The levels of
GSNO are regulated by the enzyme S-nitrosoglutathione reductase (GSNOR).[9][10]

Oxidized Glutathione

(GSSG)
reacts with
\ metabolized by
S-Nitrosoglutathione [
(GSNO)

/ Transnitrosylation Ammonia

Glutathione (GSH)

S-Nitrosylated

Protein-SH / Protein

(Target Protein)

Click to download full resolution via product page
Figure 2: S-Nitrosoglutathione (GSNO) Metabolism and Protein S-Nitrosylation.

Experimental Protocols

Detailed experimental protocols for working with nitric oxide and related compounds are
extensive and depend on the specific application. Below are generalized methodologies for key

experimental areas.
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Synthesis of Nitric Oxide Donors

The synthesis of NO donors is a common strategy to overcome the challenges of working with
gaseous NO. A general protocol for the synthesis of an S-nitrosothiol (a common class of NO
donors) involves the reaction of a thiol with a nitrosating agent.

General Protocol for S-Nitrosothiol Synthesis:

» Dissolve the thiol-containing compound (e.g., N-acetylcysteine) in a suitable solvent (e.qg.,
methanol/HCI).

e Cool the solution in an ice bath.
» Add an equimolar amount of a nitrosating agent (e.g., sodium nitrite) dropwise while stirring.
» Continue the reaction in the dark for a specified period (e.g., 30 minutes).

e The formation of the S-nitrosothiol can be monitored spectrophotometrically by the
appearance of a characteristic absorbance peak.

e The product can be precipitated by the addition of a non-polar solvent (e.g., diethyl ether)
and collected by filtration.

Detection and Quantification of Nitric Oxide

The measurement of NO is challenging due to its short half-life. Common methods include:

o Greiss Assay: This colorimetric assay detects nitrite (NO2"), a stable oxidation product of
NO.

[¢]

Collect the biological sample (e.qg., cell culture supernatant).

[¢]

Add Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) to the
sample.

[¢]

Incubate in the dark at room temperature.

Measure the absorbance at ~540 nm.

o
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o Quantify the nitrite concentration using a standard curve of sodium nitrite.

o Chemiluminescence: This highly sensitive method detects the light produced from the
reaction of NO with ozone.

o A stream of gas containing the sample is mixed with ozone.
o The resulting chemiluminescence is detected by a photomultiplier tube.
o The light intensity is proportional to the NO concentration.

Other Potential Interpretations of "NO-30"

While nitric oxide is the most likely interpretation, researchers should be aware of other less
common compounds that might be referred to as "NO-30".

e BIO-30: A novel lipophilic nitric oxide donor mentioned in the title of a 2022 research article.
The specific chemical structure is not readily available in the abstract.

e N30: A coumarin-based derivative with reported antibacterial activity. The detailed synthesis
and properties are not widely documented in readily accessible literature.

Due to the limited public information on "BIO-30" and "N30," a detailed technical guide on these
specific compounds cannot be provided at this time. Researchers interested in these specific
molecules would need to consult the primary research articles for more information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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